Cas no 110113-98-9 (Benzenepropanoic acid, 3-[2-(2-quinolinyl)ethenyl]-)

• Product Name: Benzenepropanoic acid, 3-[2-(2-quinolinyl)ethenyl]-
• CAS No: 110113-98-9
• MF: C₂₀H₁₇NO₂
• MW: 303.354485273361
• CID: 1190815
• Update Time: 2024-08-05

Benzenepropanoic acid, 3-[2-(2-quinolinyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-[2-(2-quinolinyl)ethenyl]-

• Inchi： 1S/C20H17NO2/c22-20(23)13-9-16-5-3-4-15(14-16)8-11-18-12-10-17-6-1-2-7-19(17)21-18/h1-8,10-12,14H,9,13H2,(H,22,23)
• InChI Key： MPGAZXDSSVOVRD-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=CC(C=CC2C=CC3C(N=2)=CC=CC=3)=C1

Computed Properties

• Exact Mass: 303.12601

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Boiling Point: 509.7±19.0 °C(Predicted)
• PSA: 50.19
• pka: 4.62±0.10(Predicted)